Cas no 954256-08-7 (1-(2-Ethoxybenzoyl)-1,4-diazepane)
1-(2-Ethoxybenzoyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-ETHOXYBENZOYL)-1,4-DIAZEPANE
- CCOC1=CC=CC=C1C(=O)N1CCCNCC1
- 1-(2-Ethoxybenzoyl)-1,4-diazepane
-
- MDL: MFCD09738412
- Inchi: 1S/C14H20N2O2/c1-2-18-13-7-4-3-6-12(13)14(17)16-10-5-8-15-9-11-16/h3-4,6-7,15H,2,5,8-11H2,1H3
- InChI Key: BQSHCIUKTDHFOO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1OCC)N1CCNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 271
- Topological Polar Surface Area: 41.6
1-(2-Ethoxybenzoyl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB423488-1 g |
1-(2-Ethoxybenzoyl)-1,4-diazepane |
954256-08-7 | 1 g |
€616.10 | 2023-07-18 | ||
| abcr | AB423488-5 g |
1-(2-Ethoxybenzoyl)-1,4-diazepane |
954256-08-7 | 5 g |
€1,106.00 | 2023-07-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196395-1g |
1-(2-Ethoxybenzoyl)-1,4-diazepane |
954256-08-7 | 98% | 1g |
¥9834.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196395-5g |
1-(2-Ethoxybenzoyl)-1,4-diazepane |
954256-08-7 | 98% | 5g |
¥23859.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196395-10g |
1-(2-Ethoxybenzoyl)-1,4-diazepane |
954256-08-7 | 98% | 10g |
¥33602.00 | 2024-04-24 | |
| abcr | AB423488-1g |
1-(2-Ethoxybenzoyl)-1,4-diazepane; . |
954256-08-7 | 1g |
€616.10 | 2025-04-14 | ||
| abcr | AB423488-5g |
1-(2-Ethoxybenzoyl)-1,4-diazepane; . |
954256-08-7 | 5g |
€1106.00 | 2025-04-14 | ||
| A2B Chem LLC | AJ27039-1g |
1-(2-ethoxybenzoyl)-1,4-diazepane |
954256-08-7 | 95+% | 1g |
$1067.00 | 2024-07-18 | |
| A2B Chem LLC | AJ27039-2g |
1-(2-ethoxybenzoyl)-1,4-diazepane |
954256-08-7 | 95+% | 2g |
$1370.00 | 2024-07-18 | |
| A2B Chem LLC | AJ27039-5g |
1-(2-ethoxybenzoyl)-1,4-diazepane |
954256-08-7 | 95+% | 5g |
$1843.00 | 2024-07-18 |
1-(2-Ethoxybenzoyl)-1,4-diazepane Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1-(2-Ethoxybenzoyl)-1,4-diazepane
Introduction to 1-(2-Ethoxybenzoyl)-1,4-diazepane (CAS No. 954256-08-7) and Its Emerging Applications in Chemical Biology
The compound 1-(2-Ethoxybenzoyl)-1,4-diazepane (CAS No. 954256-08-7) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of diazepane, this molecule has garnered attention in the scientific community due to its unique structural features and potential biological activities. The presence of an ethoxybenzoyl moiety introduces hydrophobicity and electronic properties that can modulate its interactions with biological targets, making it a promising candidate for further exploration in drug discovery and chemical biology.
In recent years, the field of medicinal chemistry has seen a surge in interest toward heterocyclic compounds, particularly those containing nitrogen-rich scaffolds like diazepane. These structures are not only biologically relevant but also exhibit remarkable chemical versatility, allowing for diverse functionalization strategies. The 1-(2-Ethoxybenzoyl)-1,4-diazepane molecule exemplifies this versatility, with its benzoyl group serving as a key pharmacophore that can engage in various non-covalent interactions with proteins and nucleic acids.
One of the most compelling aspects of this compound is its potential role in modulating neurological pathways. The diazepane core is well-known for its ability to interact with GABA receptors, which are critical for regulating neuronal excitability. By incorporating an ethoxybenzoyl substituent, the compound may exhibit altered pharmacokinetic properties or novel mechanisms of action compared to parent diazepane derivatives. This has sparked interest in exploring its potential as an anxiolytic or neuroprotective agent, though extensive preclinical studies are still needed to validate these hypotheses.
Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising candidates like 1-(2-Ethoxybenzoyl)-1,4-diazepane. Molecular docking studies suggest that this compound may interact with enzymes involved in inflammation and oxidative stress pathways, such as COX-2 or lipoxygenases. Such interactions could make it a valuable tool for investigating the molecular mechanisms underlying inflammatory diseases or neurodegenerative disorders.
The synthesis of 1-(2-Ethoxybenzoyl)-1,4-diazepane presents an interesting challenge due to the need to carefully control regioselectivity and functional group compatibility. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct complex heterocycles with high precision. These techniques not only enhance yield but also allow for rapid diversification of the molecular framework, enabling medicinal chemists to explore a broader spectrum of biological activities.
From a chemical biology perspective, this compound serves as a valuable scaffold for probing protein-protein interactions (PPIs) and enzyme inhibition. The benzoyl group can act as an anchor point for covalent labeling or photoaffinity probes, while the diazepane ring provides a flexible yet constrained environment that can mimic natural substrates or modulators. Such features make it an attractive tool for developing probes that can dissect complex signaling networks in cells.
The growing interest in kinase inhibitors has also highlighted the potential of 1-(2-Ethoxybenzoyl)-1,4-diazepane as a lead compound. Kinases play pivotal roles in cell proliferation, differentiation, and survival, making them prime targets for therapeutic intervention. Structural modifications around the diazepane core could fine-tune binding affinity and selectivity against specific kinases, such as EGFR or JAK family members. Preliminary data suggest that derivatives of this compound may exhibit inhibitory activity without significant off-target effects.
In conclusion,1-(2-Ethoxybenzoyl)-1,4-diazepane (CAS No. 954256-08-7) represents a promising candidate for further investigation in chemical biology and drug discovery. Its unique structural features and potential biological activities make it a compelling molecule to explore through both experimental and computational approaches. As research continues to uncover new therapeutic targets and innovative synthetic strategies,this compound is poised to play an important role in advancing our understanding of disease mechanisms and developing novel treatments.
954256-08-7 (1-(2-Ethoxybenzoyl)-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)